molecular formula C8H8Cl2 B1616755 1,4-Dichloro-2-ethylbenzene CAS No. 54484-63-8

1,4-Dichloro-2-ethylbenzene

Cat. No.: B1616755
CAS No.: 54484-63-8
M. Wt: 175.05 g/mol
InChI Key: PZPSDDYNMXBZOA-UHFFFAOYSA-N
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Description

1,4-Dichloro-2-ethylbenzene is a useful research compound. Its molecular formula is C8H8Cl2 and its molecular weight is 175.05 g/mol. The purity is usually 95%.
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Properties

CAS No.

54484-63-8

Molecular Formula

C8H8Cl2

Molecular Weight

175.05 g/mol

IUPAC Name

1,4-dichloro-2-ethylbenzene

InChI

InChI=1S/C8H8Cl2/c1-2-6-5-7(9)3-4-8(6)10/h3-5H,2H2,1H3

InChI Key

PZPSDDYNMXBZOA-UHFFFAOYSA-N

SMILES

CCC1=C(C=CC(=C1)Cl)Cl

Canonical SMILES

CCC1=C(C=CC(=C1)Cl)Cl

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A suspension of mossy zinc (10 g) and mercuric chloride (0.5 g) in coned HCl (0.5 mL) and water (5 mL) was shaken for 5 min. The aqueous layer was then decanted. To the residue was added concd HCl (7.5 mL) and water (7.5 mL) followed by 2′,5′-dichloroacetophenone (3.106 g, 16.43 mmol) and the suspension was refluxed for 4 h during which time, hourly addition of coned HCl (90.5 mL) was carried out. The resulting suspension was cooled to room temperature and the aqueous layer was decanted. The residual solid was washed with ether (3×30 mL). The aqueous layer was extracted with ether (3×50 mL). The combined ether layer was washed with brine, dried over anhydrous Na2SO4, and removed under vacuum. The residue was dried further under vacuum to obtain 2.664 g crude product, which was purified on silica gel (Texane) to obtain 0.813 g (28%) pure (1H NMR) title compound as a colorless liquid; 1H NMR (DMSO-d6) 1.23 (t, 3H, J=7.5 Hz), 2.73 (q, 2H, J=7.5 Hz), 7.09-7.27 (m, 3H).
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